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Compound of Interest

Compound Name: Samarium oxide

Cat. No.: B7821814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

samarium (III) oxide (Sm₂O₃), a critical rare earth oxide with significant applications in catalysis,

ceramics, and medicine. This document summarizes key quantitative data, details the

experimental methodologies used for their determination, and visualizes the workflows of these

techniques.

Core Thermodynamic Data
The thermodynamic stability and reactivity of samarium (III) oxide are defined by its

fundamental thermodynamic parameters. These values are essential for modeling its behavior

in various chemical and physical processes.

Table 1: Standard Thermodynamic Properties of
Samarium (III) Oxide at 298.15 K
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Property Symbol Value Units

Standard Enthalpy of

Formation
ΔfH° -1823.0 kJ/mol

Standard Gibbs Free

Energy of Formation
ΔfG° -1734.6 kJ/mol

Standard Molar

Entropy
S° 151.0 J/mol·K

Molar Heat Capacity

at Constant Pressure
Cₚ 114.5 J/mol·K

Data sourced from the NBS Tables of Chemical Thermodynamic Properties.[1]

Experimental Determination of Thermodynamic
Properties
The accurate determination of the thermodynamic properties of materials like samarium (III)

oxide relies on a suite of specialized experimental techniques. The following sections detail the

methodologies for the key experiments cited in the literature.

High-Temperature Oxide Melt Solution Calorimetry
High-temperature oxide melt solution calorimetry is a powerful technique for determining the

enthalpy of formation of refractory oxides.[2] The method involves dissolving the sample and its

constituent oxides in a molten salt solvent at high temperatures and measuring the heat of

solution.

Experimental Protocol:

Solvent Preparation: A suitable solvent, such as sodium molybdate (3Na₂O·4MoO₃) or lead

borate (2PbO·B₂O₃), is prepared by mixing the precursor chemicals in the desired molar ratio

and heating them until a molten state is achieved. The molten solvent is then quenched and

ground.[2]
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Calorimeter Setup: A Calvet-type calorimeter is typically used. A platinum crucible containing

the molten salt solvent is placed within the calorimeter and allowed to equilibrate at a high

temperature (e.g., 973 K or 1073 K).[2]

Sample Preparation: The samarium (III) oxide sample is pressed into a pellet of a known

mass (typically around 5 mg).

Drop Solution Measurement: The sample pellet is dropped from room temperature into the

molten solvent within the calorimeter.

Heat Flow Measurement: The heat effect of the dissolution process, known as the drop

solution enthalpy (ΔHds), is measured by the calorimeter.

Thermochemical Cycle: By measuring the drop solution enthalpies of samarium (III) oxide

and its constituent elements (samarium and oxygen) under identical conditions, a

thermochemical cycle can be constructed to calculate the standard enthalpy of formation of

Sm₂O₃.
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High-Temperature Oxide Melt Solution Calorimetry Workflow

Knudsen Effusion Mass Spectrometry (KEMS)
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Knudsen Effusion Mass Spectrometry is a high-temperature technique used to study the

thermodynamics of vaporization processes.[3][4] It allows for the determination of vapor

pressures and enthalpies of sublimation or vaporization.

Experimental Protocol:

Sample Loading: A small amount of the samarium (III) oxide powder is placed into a

Knudsen cell, which is a small, thermally stable container with a tiny orifice.

High Vacuum and Heating: The Knudsen cell is placed in a high-vacuum chamber and

heated to a high temperature. This causes the Sm₂O₃ to vaporize or decompose, creating a

vapor phase in equilibrium with the solid.

Molecular Beam Formation: A molecular beam of the vapor effuses through the orifice of the

Knudsen cell.

Mass Spectrometry: The molecular beam is directed into the ion source of a mass

spectrometer, where the gaseous species are ionized. The mass spectrometer then

separates the ions based on their mass-to-charge ratio, allowing for the identification and

quantification of the vapor species.

Data Analysis: By measuring the ion intensities of the vapor species as a function of

temperature, the partial pressures can be determined. A Clausius-Clapeyron plot of the data

can then be used to calculate the enthalpy of vaporization.[5]
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Knudsen Effusion Mass Spectrometry (KEMS) Workflow

Differential Scanning Calorimetry (DSC)
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Differential Scanning Calorimetry is a thermal analysis technique that measures the difference

in heat flow between a sample and a reference as a function of temperature.[6] It is used to

determine heat capacity and the enthalpy of phase transitions.

Experimental Protocol:

Sample Preparation: A small, accurately weighed amount of samarium (III) oxide powder is

placed in a sample pan (crucible). An empty pan is used as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC instrument.

Temperature Program: The instrument subjects the sample and reference to a controlled

temperature program, which can include heating, cooling, or isothermal segments.

Heat Flow Measurement: The DSC measures the difference in heat flow required to maintain

the sample and reference at the same temperature.

Data Analysis: The resulting DSC curve shows peaks or shifts in the baseline corresponding

to thermal events such as phase transitions or changes in heat capacity. The area under a

peak is proportional to the enthalpy change of the transition, and the change in the baseline

level is related to the change in heat capacity.
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Differential Scanning Calorimetry (DSC) Workflow
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The heat capacity of a substance quantifies the amount of heat required to raise its

temperature. For samarium (III) oxide, the molar heat capacity at constant pressure (Cₚ) is a

critical parameter in thermodynamic calculations. The heat capacity of Sm₂O₃ has been

measured using techniques like differential scanning calorimetry over a range of temperatures.

[7]

Table 2: Molar Heat Capacity (Cₚ) of Samarium (III) Oxide
Temperature (K) Molar Heat Capacity (J/mol·K)

298 114.5[1]

Note: The heat capacity of Sm₂O₃ is a function of temperature. The value presented is at

standard temperature.

Conclusion
This technical guide has provided a focused overview of the key thermodynamic properties of

samarium (III) oxide. The presented data, along with the detailed experimental methodologies,

offer a valuable resource for researchers and professionals working with this important rare

earth oxide. A thorough understanding of these thermodynamic principles is fundamental to the

successful application of samarium (III) oxide in advanced materials and technologies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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